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Compound of Interest

Compound Name: C.I. Direct Blue 80

Cat. No.: B082002

An In-depth Technical Guide to C.I. Direct Blue 80 as a Substantive Dye for Cellulose

Introduction

C.l. Direct Blue 80, also identified by its Colour Index number 24315 and CAS number 12222-
00-3, is a double azo, metal-complex direct dye.[1][2] As a member of the direct dye class, it is
characterized by its high affinity, or substantivity, for cellulosic fibers such as cotton, viscose,
and their blends.[1] This property allows it to be applied directly from an aqueous solution
without the need for a mordant, a process driven by non-covalent intermolecular forces. The
dye is primarily used for coloring cotton and viscose fabrics and can also be applied to leather.
This guide provides a comprehensive technical overview of its chemical properties, dyeing
mechanism, performance data, and detailed experimental protocols for its application on
cellulose.

Chemical and Physical Properties

C.l. Direct Blue 80 is a complex organic molecule available commercially as a deep purple
powder that is soluble in water. Its key properties are summarized below.
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Property Value References
C.I. Name Direct Blue 80

C.l. Number 24315

CAS Number 12222-00-3

Chemical Class Double Azo, Metal Complex

Molecular Formula Cs4H22NaNasO16Sa

Molecular Weight 962.78 g/mol

Appearance Deep purple powder

Water Solubility Soluble

Mechanism of Substantive Dyeing on Cellulose

The substantivity of Direct Blue 80 for cellulose is governed by the dye's molecular structure
and its interaction with the cellulose polymer. Direct dyes are anionic and possess a linear,
planar structure that facilitates close alignment with the linear cellulose chains. The dyeing
process is a physical adsorption phenomenon driven by weak intermolecular forces and occurs
in three main stages: adsorption, diffusion, and fixation.

e Adsorption: In an aqueous dyebath, both the cellulose fiber and the anionic dye molecule
carry a negative surface charge, leading to electrostatic repulsion. The addition of an
electrolyte, such as sodium chloride (NaCl) or sodium sulfate (NazSQa), is crucial to
overcome this repulsion. The cations from the salt neutralize the negative charge on the
fiber, allowing the dye anions to approach and adsorb onto the fiber surface.

 Diffusion: Aided by elevated temperatures, the adsorbed dye molecules penetrate the
amorphous regions of the cellulose fiber structure.

 Fixation: Within the fiber, the dye molecules are held in place by a combination of hydrogen
bonds and Van der Waals forces.

o Hydrogen Bonding: The numerous hydroxyl (-OH) groups on the cellulose polymer form
hydrogen bonds with the functional groups (such as azo, -N=N-) in the dye molecule.
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o Van der Waals Forces: The large, planar aromatic structure of the dye allows for a
significant surface area of contact with the cellulose chains, maximizing the cumulative
effect of these weak, short-range electrostatic attractions.
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Core mechanism of C.l. Direct Blue 80 dyeing on cellulose.

Quantitative Dyeing Performance
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The performance of a dye is evaluated by its fastness to various agents and its adsorption
behavior under different conditions.

Fastness Properties

Fastness properties indicate the resistance of the color to fading or bleeding. Direct dyes
generally exhibit moderate to good light fastness but have poor to moderate washing fastness
due to the weak nature of the dye-fiber interactions.

Fasthess Test Grade (1-5 or 1-8 Scale) References
Light Fastness 6 (on a 1-8 scale)

Washing Fastness 2-3 (on a 1-5 scale)

Rubbing Fastness (Dry) 4 (on a 1-5 scale)

Rubbing Fastness (Wet) 2-3 (on a 1-5 scale)

Note: Fastness grades are typically rated on a scale of 1 to 5 (or 1 to 8 for light fastness),
where a higher number indicates better fastness.

Adsorption Kinetics and Thermodynamics

While specific kinetic and thermodynamic data for C.l. Direct Blue 80 on cellulose are not
readily available in the provided literature, studies on similar direct dyes, such as Direct Blue
86, provide valuable insights. The adsorption of direct dyes onto cellulosic materials is typically
a rapid physical process.

» Kinetics: The adsorption process often fits a pseudo-second-order (PSOM) kinetic model,
indicating that the rate-limiting step may be chemisorption involving valence forces through
sharing or exchange of electrons. Studies on similar dyes show that equilibrium is reached
rapidly, often within the first 25-30 minutes.

 |sotherms: Adsorption isotherms describe the equilibrium relationship between the dye
concentration in the solution and on the adsorbent. For direct dyes on cellulose, the data can
often be fitted to models like the Langmuir or Temkin isotherms. The Langmuir model
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assumes monolayer adsorption onto a homogeneous surface, while the Temkin model
considers the effect of indirect adsorbate-adsorbate interactions.

o Thermodynamics: The adsorption of direct dyes onto cellulose is generally an exothermic
process, meaning that an increase in temperature will shift the equilibrium towards
desorption, potentially lowering the final dye exhaustion.

Experimental Protocols

This section provides a standard laboratory protocol for the exhaust dyeing of cotton fabric with
C.l. Direct Blue 80.

Materials and Reagents
o C.I. Direct Blue 80 dye powder

» Scoured and bleached 100% cotton fabric

e Sodium chloride (NaCl) or anhydrous sodium sulfate (Glauber's salt)
¢ Sodium carbonate (Soda Ash, Naz=COs) (optional, for pH adjustment)
» Acetic acid (for neutralization, if needed)

» Deionized or distilled water

o Laboratory dyeing machine (e.g., beaker dyer)

Spectrophotometer (for measuring dye exhaustion)

Exhaust Dyeing Procedure

This protocol is for a 2% shade on 10 grams of cotton fabric at a 1:20 liquor ratio.
e Preparation:
o Weigh 10 g of dry cotton fabric.

o Calculate the required amount of dye: (2 / 100) * 10 g = 0.2 g of C.l. Direct Blue 80.
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o Calculate the total liquor volume: 10 g * 20 mL/g = 200 mL.

o Calculate the required amount of salt (e.g., 20 g/L): 20 g/L * 0.2 L = 4.0 g of NaCl.

e Dye Solution and Dyebath Preparation:

o Make a paste of the 0.2 g of dye powder with a small amount of cold water. Add hot water
(approx. 50 mL) and stir until the dye is completely dissolved.

o Set the dyebath with the remaining volume of water (approx. 150 mL) in a beaker.
o Add the dissolved dye solution to the dyebath.
e Dyeing Process:

o Introduce the pre-wetted cotton fabric into the dyebath at room temperature (approx. 30-
40°C).

o Start the dyeing machine and run for 10 minutes to ensure the fabric is evenly saturated.
o Gradually raise the temperature to 90-95°C over 30 minutes.
o Run the dyeing for 15-20 minutes at this temperature.

o Slowly add the pre-dissolved 4.0 g of NaCl to the dyebath in two portions over 20 minutes.
The addition of salt increases dye exhaustion.

o Continue dyeing for another 45-60 minutes at 90-95°C to ensure good diffusion and
fixation.

e Rinsing and After-treatment:
o Cool the dyebath to 60-70°C.

o Remove the dyed fabric from the bath and rinse thoroughly with cold water until the rinse
water is clear.

o Optional: For improved wet fastness, an after-treatment with a cationic fixing agent can be
applied according to the manufacturer's instructions.

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b082002?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

o Squeeze the excess water from the fabric and air-dry.

- Calculate Dye (0.2g) & Salt (4.0g)

1. Preparation
- Weigh Fabric (10g)

- Calculate Liquor Volume (200mL)

\ 4

2. Dye Dissolution
- Make a paste with cold water
- Dissolve completely with hot water

\ 4

3. Dyebath Setup

- Add water and dissolved dye to beaker

\ 4

4. Introduce Fabric

- Add pre-wetted fabric to dyebath at 40°C

\ 4

5. Heating Phase

- Raise temperature to 95°C over 30 min

- Run for 20 min

\4

6. Salt Addition

- Add dissolved NaCl in 2 portions over 20 min

\4

7. Main Dyeing
- Continue at 95°C for 45-60 min

\4

8. Cooling
- Cool dyebath to 70°C

\ 4

9. Rinsing
- Remove fabric
- Rinse with cold water until clear

\ 4

10. Drying
- Squeeze and air-dry fabric
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Workflow for exhaust dyeing of cellulose with C.l. Direct Blue 80.

Conclusion

C.l. Direct Blue 80 is an effective substantive dye for cellulosic materials, valued for its ease of
application and good light fastness. Its dyeing mechanism is a well-understood process of
physical adsorption, primarily driven by hydrogen bonding and Van der Waals forces, which is
highly dependent on process parameters like electrolyte concentration and temperature. While
its inherent washing fastness is limited, this can be improved through after-treatments. The
provided protocols and data serve as a robust technical foundation for researchers and
scientists utilizing this dye for coloring cellulose-based substrates in various applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

o 1. worlddyevariety.com [worlddyevariety.com]

e 2. Direct blue 80 TDS|Direct blue 80 from Chinese supplier and producer - DIRECT BLUE
DYES - Enoch dye [enochdye.com]

» To cite this document: BenchChem. [C.I. Direct Blue 80 as a substantive dye for cellulose].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b082002#c-i-direct-blue-80-as-a-substantive-dye-for-
cellulose]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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